1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine

• Molecular Formula: C19H20ClFN2S
• Molecular Weight: 362.9 g/mol
• IUPAC Name: 1-(3-chloro-1-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-4-methylpiperazine
• InChI: InChI=1S/C19H20ClFN2S/c1-22-6-8-23(9-7-22)17-10-13-4-2-3-5-18(13)24-19-15(17)11-14(20)12-16(19)21/h2-5,11-12,17H,6-10H2,1H3
• InChI Key: GGEDQKAXYGTPBK-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2CC3=CC=CC=C3SC4=C(C=C(C=C24)Cl)F
• Canonical SMILES: CN1CCN(CC1)C2CC3=CC=CC=C3SC4=C2C=C(C=C4F)Cl

Description

1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine, also known as Lu AA21004, is a novel compound that has been developed for the treatment of psychiatric disorders such as depression and anxiety. This compound belongs to the class of atypical antipsychotics and acts as a serotonin receptor antagonist.

Mechanism Of Action

The mechanism of action of 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 is not fully understood, but it is believed to act as a serotonin receptor antagonist. Specifically, 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 binds to the 5-HT1A receptor and the 5-HT7 receptor, which are both involved in the regulation of mood and anxiety. By blocking these receptors, 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 increases the levels of serotonin in the brain, which can improve mood and reduce anxiety.
Biochemical and Physiological Effects:
1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 has been shown to have several biochemical and physiological effects. In animal studies, 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 has been shown to increase the levels of serotonin and dopamine in the brain, which are both neurotransmitters involved in mood regulation. 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages And Limitations For Lab Experiments

One of the advantages of using 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 in lab experiments is its specificity for serotonin receptors. This allows researchers to study the effects of serotonin on mood and anxiety without the confounding effects of other neurotransmitters. However, one limitation of 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004. One area of interest is the potential use of 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of interest is the development of new compounds based on the structure of 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004, which may have improved efficacy and fewer side effects. Finally, the study of 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 may lead to a better understanding of the role of serotonin in mood and anxiety disorders.

Synthesis Methods

The synthesis of 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 involves several steps. The first step is the preparation of 8-chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-ol, which is then converted to the corresponding chloride using thionyl chloride. The resulting compound is then reacted with 4-methylpiperazine to obtain 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004. The overall yield of the synthesis is around 30%.

Scientific Research Applications

1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 has been extensively studied for its potential use in the treatment of psychiatric disorders. In preclinical studies, 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 has been shown to have antidepressant and anxiolytic effects in animal models. In clinical trials, 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 has been tested for the treatment of major depressive disorder and generalized anxiety disorder. The results of these trials have shown that 1-(8-Chloro-6-fluoro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine AA21004 is effective in reducing symptoms of depression and anxiety.